Cas no 22738-31-4 (2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel-)

• Product Name: 2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel-
• CAS No: 22738-31-4
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 272277
• PubChem ID: 278224
• Update Time: 2025-04-19

2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel-
• (+-)-1t-(3,4-Dimethoxy-phenyl)-6,7-dimethoxy-4-oxo-1,2,3,4-tetrahydro-[2r]naphthoesaeure-aethylester
• (+-)-1t,4a-dimethyl-(4ar,8at)-octahydro-naphthalen-2-one
• (+-)-1t,4a-Dimethyl-(4ar,8at)-octahydro-naphthalin-2-on
• 6,7-dimethoxy-4-(3,4-dimethoxyphenyl)-3-ethoxycarbonyl-3,4-dihydronaphthalene-1(2H)-one
• AC1Q6N8B
• AG-K-30727
• CTK5F9678
• ethyl 1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxyl
• NSC113055
• 1,4a-Dimethyl-octahydro-naphthalen-2-one
• 1,4a-dimethyloctahydronaphthalen-2(1h)-one
• NSC-127550
• 74473-37-3
• 2(1H)-Naphthalenone,4,4a,5,6,7,8,8a.beta.-octahydro-1.beta.,4a.alpha.-dimethyl-
• 2(1H)-Naphthalenone, 3,4,4a,5,6,7,8,8a.beta.-octahydro-1.beta.,4a.alpha.-dimethyl-
• 22738-31-4
• 1,4a-Dimethyloctahydro-2(1H)-naphthalenone
• 1,4a-Dimethyloctahydro-2(1H)-naphthalenone #
• 2(1H)-Naphthalenone, octahydro-1,4a-dimethyl-, (1.alpha.,4a.beta.,8a.alpha.)-
• SCHEMBL13517469
• NSC127550
• 2(1H)-Naphthalenone,4a-dimethyl-, (1.alpha.,4a.beta.,8a.alpha.)-
• DTXSID30945410
• AKOS024325250

• Inchi： 1S/C12H20O/c1-9-10-5-3-4-7-12(10,2)8-6-11(9)13/h9-10H,3-8H2,1-2H3
• InChI Key： QRVYMYQHRABGQW-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)CCCCC2C1C

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones